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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, physicochemical properties, and
handling protocols for rubidium chromate (Rb2CrOa4). The following sections detail the
material's hazards, exposure controls, and emergency procedures to ensure safe laboratory
practices.

Physicochemical and Hazard Identification

Rubidium chromate is a yellow crystalline solid or powder.[1][2][3][4] It is soluble in water and
IS a strong oxidizing agent.[1][2] The primary hazards associated with rubidium chromate
include its oxidizing nature, potential for causing allergic skin reactions, carcinogenicity, and
toxicity to aquatic life.[5]

Physical and Chemical Properties
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Property Value Source
Molecular Formula Rb2CrOa [11[31[4][5]
Molecular Weight 286.93 g/mol [3B1141[5]
Appearance Yellow powder and pieces [1]

Odor Odorless [1]
Specific Gravity 3.518 g/cc [1]
Solubility in H20 Soluble [1]
Melting Point Not Established [1]
Boiling Point Not Established [1]
Flash Point Not Applicable [1]
Autoignition Temperature Not Established [1]

Hazard Classification and Exposure Limits

Classification Value Source
OSHA/PEL 0.1 mg (CrOs)/m3 [1]
ACGIH/TLV 0.05 mg (Cr)/m3 [1]

) Health: 2 (Chronic),
HMIS Rating - . [1]
Flammability: 0, Reactivity: 2

Oxidizing solids (Category 2),
Skin sensitization (Category 1),
Carcinogenicity (Category 1B),

GHS Hazard Class g ] Y (_ ) gory 18) [5]
Acute aquatic toxicity
(Category 1), Chronic aquatic

toxicity (Category 1)

WGK (Germany) 3

Health Hazard Information
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Exposure to rubidium chromate can have significant health effects. To the best of current
knowledge, the chemical, physical, and toxicological properties have not been exhaustively
investigated.[1] However, exposure to chromate salts is known to cause skin and nasal

ulcerations, potentially leading to perforation of the nasal septa with continued exposure.[1]

Routes of Exposure and Effects

e Inhalation: May cause severe irritation, allergic reactions, and potential long-term effects
including perforation of the nose, loss of smell and taste, lung damage, and cancer.[1] Acute
effects can include fever, chest pain, and difficulty breathing.[1]

 Ingestion: May cause burns, allergic reactions, nausea, vomiting, and damage to the liver
and kidneys.[1]

» Skin Contact: Can cause irritation, which may be severe, and allergic reactions.[1]
e Eye Contact: May cause burns.[1]

Pre-existing respiratory disorders may be aggravated by exposure.[1]

Experimental Protocols and Safe Handling

Strict adherence to safety protocols is mandatory when handling rubidium chromate to
minimize exposure and prevent accidents.

Engineering and Work Practice Controls

o Ventilation: All work with rubidium chromate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1][6] Local exhaust is recommended to maintain low
exposure levels.[1]

o Handling: Use non-sparking tools for dispensing the powder to avoid creating dust.[6] When
preparing solutions, slowly add the rubidium chromate to water while stirring.[6]

» Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[1] Contaminated work clothing should not be allowed out of the workplace.

Personal Protective Equipment (PPE)
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The following diagram illustrates the necessary personal protective equipment when handling
rubidium chromate.

Personal Protective Equipment (PPE)

—>(Protective Clothing)

( Type P3 (EN 143)
R

espirator Cartridges

Eyeshields/
Faceshields

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Storage

o Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][6]
e Protect from moisture.[1]

» Store separately from incompatible materials such as acids, strong reducing agents, and
organic materials.[1] Do not store on wooden shelves.[6]

o Keep away from heat, open flames, and combustible materials.[6]

GHS Classification and Hazard Statements
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized approach to hazard communication.

GHS Hazard Classification
Rubidium Chromate
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Click to download full resolution via product page

Caption: GHS Pictograms and associated Hazard Statements.

Emergency Procedures
First Aid Measures

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[1]

 Ingestion: Rinse mouth with water and drink plenty of water. Do not induce vomiting. Seek
immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing immediately. Brush off any loose material and
wash the affected area with mild soap and water. Seek medical attention.[1]

o Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, lifting the upper and
lower eyelids. Seek medical attention.[1]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082947?utm_src=pdf-body-img
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire Fighting Measures

o Use suitable extinguishing media for the surrounding fire.[1] Do not use dry chemical or foam
extinguishers in case of a fire involving rubidium chlorate.[6]

» Firefighters must wear full protective clothing and self-contained breathing apparatus.[1]

o May emit toxic fumes in a fire.[1] Has a fire-promoting effect due to the release of oxygen.

Accidental Release Measures

o Evacuate the area and ensure adequate ventilation.[6]
o Wear appropriate respiratory and protective equipment.[1]

o For small spills, carefully sweep up the solid material using non-sparking tools and place it in
a labeled, sealed container for hazardous waste disposal.[6] Avoid creating dust.[1][6]

» Prevent the material from entering drains or contaminating the ground.[1]

Disposal Considerations

Dispose of rubidium chromate and its container as hazardous waste in accordance with all
federal, state, and local regulations.[1][7] Do not allow the product to enter drains.

This guide is intended for informational purposes and should be used in conjunction with a
comprehensive risk assessment and adherence to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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